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Introduction
Maintaining optimal skin hydration is crucial for a healthy skin barrier function. Dehydrated skin

is often associated with a compromised barrier, leading to dryness, sensitivity, and an

increased susceptibility to environmental aggressors. Saccharide Isomerate, a plant-derived

carbohydrate complex, has demonstrated significant efficacy in improving skin hydration.[1][2]

Its unique mechanism of action, which involves binding to keratin in the stratum corneum,

mimics the skin's natural moisturizing factors (NMFs), providing long-lasting hydration.[1][2]

Furthermore, in-vivo studies have shown that Saccharide Isomerate can reduce transepidermal

water loss (TEWL) and improve skin smoothness and comfort.

These application notes provide detailed in-vitro methodologies to assess the efficacy of

Saccharide Isomerate in enhancing skin hydration. The protocols described herein utilize

Reconstructed Human Epidermis (RHE) models, which closely mimic the structure and function

of the native human epidermis, offering a robust and ethically sound platform for efficacy

testing.[3] The described assays will enable researchers to quantify the effects of Saccharide

Isomerate on key hydration markers, including the expression of barrier proteins and the

synthesis of hyaluronic acid.

Mechanism of Action: Signaling Pathways
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Saccharide Isomerate enhances skin hydration through a multi-faceted approach that involves

strengthening the skin's natural barrier and boosting its innate moisturizing capabilities. A key

aspect of its mechanism is the upregulation of genes involved in keratinocyte differentiation and

the formation of the cornified envelope, such as Filaggrin (FLG) and Loricrin (LOR).[4][5][6]

Filaggrin is subsequently broken down into amino acids that constitute the Natural Moisturizing

Factor (NMF), which is essential for maintaining stratum corneum hydration. Additionally,

Saccharide Isomerate has been shown to stimulate the synthesis of Hyaluronic Acid (HA), a

potent humectant that can hold up to 1000 times its weight in water.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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essential and advanced chemicals, empowering
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